Cas no 80037-06-5 (1-Tetradecen-3-one, 1-chloro-, (E)-)

• Product name: 1-Tetradecen-3-one, 1-chloro-, (E)-
• CAS No: 80037-06-5
• MF: C₁₄H₂₅ClO
• MW: 244.800703763962
• CID: 706435
• PubChem ID: 71421339

1-Tetradecen-3-one, 1-chloro-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecen-3-one, 1-chloro-, (E)-
• 1-chlorotetradec-1-en-3-one
• DTXSID50840498
• 80037-06-5

• Inchi： InChI=1S/C14H25ClO/c1-2-3-4-5-6-7-8-9-10-11-14(16)12-13-15/h12-13H,2-11H2,1H3
• InChI Key： SWTXNKYYCBEQLG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)C=CCl

Computed Properties

• Exact Mass: 244.1593931g/mol
• Monoisotopic Mass: 244.1593931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų